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Compound of Interest

Compound Name: rac-Pregabalin N-Acrylamide

CAS No.: 1495844-28-4

Cat. No.: B570414

Get Quote

Application Note: Strategic Synthesis and Characterization of rac-Pregabalin N-Acrylamide

Introduction & Regulatory Context
In the lifecycle of Pregabalin drug substance manufacturing, the identification and control of

process-related impurities are critical for compliance with ICH Q3A(R2) and ICH M7(R2)

guidelines.

rac-Pregabalin N-Acrylamide (CAS: 1495844-28-4) is a specific impurity of concern due to

the presence of the acrylamide moiety—a known "structural alert" for genotoxicity (Michael

acceptor). Under ICH M7, this compound requires rigorous assessment to determine if it

belongs to Class 2 (mutagenic with unknown carcinogenic potential) or Class 3 (alerting

structure, unrelated to the API).

This Application Note provides a robust, self-validating protocol for synthesizing high-purity

(>98%) rac-Pregabalin N-Acrylamide to serve as a Certified Reference Standard (CRS) for

analytical method development and toxicological qualification.
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Retrosynthetic Analysis & Strategy
The synthesis challenges stem from the zwitterionic nature of the starting material (rac-

Pregabalin) and the high reactivity of the acryloyl group, which is prone to polymerization.

Strategic Choice: Modified Schotten-Baumann Conditions Direct acylation in organic solvents

(e.g., DCM/TEA) is often inefficient due to Pregabalin's poor solubility. We utilize a biphasic

Schotten-Baumann approach:

Solubilization: Convert Pregabalin to its water-soluble carboxylate salt using NaOH.

Selective Acylation: React the free amine with acryloyl chloride at controlled temperatures to

prevent polymerization and O-acylation (mixed anhydride formation).

Controlled Acidification: carefully adjust pH to isolate the free acid product.

Figure 1: Logical workflow for the conversion of zwitterionic Pregabalin to the N-Acrylamide

target.

Detailed Synthesis Protocol
Safety Warning: Acryloyl chloride is a lachrymator and highly toxic. All operations must be

performed in a functioning fume hood.

Reagents & Materials
Reagent Equiv. Role Critical Parameter

rac-Pregabalin 1.0 Substrate Purity >99%

Acryloyl Chloride 1.1 Acylating Agent

Freshly distilled or

commercial grade with

stabilizer

NaOH (1M aq) 2.2 Base
Exact stoichiometry to

maintain pH >10

Tetrahydrofuran (THF) 5 Vol Co-solvent Peroxide-free

MEHQ (4-

Methoxyphenol)
Trace

Polymerization

Inhibitor

Added to reaction

mixture
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Step-by-Step Procedure
Step 1: Salt Formation

Charge rac-Pregabalin (10.0 g, 62.8 mmol) into a 250 mL 3-neck round-bottom flask.

Add 1M NaOH (63 mL, ~1.0 equiv) and stir until a clear, homogeneous solution is obtained

(pH ~11-12).

Cool the solution to 0–5°C using an ice/salt bath. Crucial: Low temperature prevents

hydrolysis of the acyl chloride.

Step 2: Acylation

Dissolve Acryloyl Chloride (6.25 g, 69.0 mmol, 1.1 equiv) in anhydrous THF (30 mL).

Add the Acryloyl Chloride solution dropwise to the aqueous Pregabalin solution over 45

minutes.

Simultaneously, add a second portion of 1M NaOH (approx. 63 mL) dropwise to maintain

the reaction pH between 9 and 10.

Note: If pH drops below 8, protonation of the amine halts the reaction. If pH exceeds 12,

hydrolysis of the acyl chloride dominates.

Add trace MEHQ (5 mg) to inhibit radical polymerization.

Stir at 0°C for 1 hour, then allow to warm to room temperature (20–25°C) for 1 hour.

Step 3: Workup & Isolation

Wash the alkaline reaction mixture with Ethyl Acetate (2 x 50 mL) to remove unreacted

acryloyl chloride and non-polar impurities. Discard the organic layer.

Cool the aqueous layer to 5°C.

Slowly acidify the aqueous layer with 2M HCl to pH 2.5.
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Observation: The product may oil out or precipitate as a white solid depending on

concentration.

Extract the acidic aqueous layer with Ethyl Acetate (3 x 75 mL).

Combine organic layers, dry over anhydrous Na₂SO₄, and filter.

Concentrate under reduced pressure (Rotavap bath < 35°C) to yield the crude N-acrylamide.

Purification & Characterization
The crude material often contains traces of acrylic acid and polymerized byproducts.

Purification Strategy: Flash Chromatography

Stationary Phase: Silica Gel (230-400 mesh).

Mobile Phase: DCM : Methanol (95:5) + 0.1% Acetic Acid.

Rationale: The acetic acid suppresses ionization of the carboxylic acid, preventing tailing on

silica.

Analytical Validation Criteria (Reference Standard Grade)

Test Method Acceptance Criteria

Appearance Visual White to off-white solid

Purity HPLC (UV @ 210 nm) ≥ 98.0% area

Identity ¹H-NMR (DMSO-d₆)
Characteristic vinyl protons

(6.0–6.3 ppm)

Mass LC-MS (ESI+) [M+H]⁺ = 214.14 Da

Residual Solvent GC-HS Complies with ICH Q3C

Figure 2: Purification fate mapping to ensure removal of acidic byproducts.
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Stability & Storage
Acrylamides are inherently unstable due to their potential for Michael addition (dimerization)

and radical polymerization.

Storage: -20°C in amber vials (protect from light).

Re-test Period: 6 months.

Handling: Avoid heating above 40°C during solution preparation for analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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